Cas no 2679928-57-3 (rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid
• CAS No: 2679928-57-3
• MF: C₁₀H₁₄FNO₄
• MW: 231.220866680145
• CID: 5644427
• PubChem ID: 165940608
• Update Time: 2025-06-23

rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275545
• 2679928-57-3
• rac-(2R,5S)-5-fluoro-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

• Inchi： 1S/C10H14FNO4/c1-2-5-16-10(15)12-6-7(11)3-4-8(12)9(13)14/h2,7-8H,1,3-6H2,(H,13,14)/t7-,8+/m1/s1
• InChI Key： RAKWMRMBYLLQOE-SFYZADRCSA-N
• SMILES： F[C@H]1CN(C(=O)OCC=C)[C@H](C(=O)O)CC1

Computed Properties

• Exact Mass: 231.09068609g/mol
• Monoisotopic Mass: 231.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

Introduction to Rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic Acid (CAS No. 2679928-57-3)

Rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid, identified by its CAS number 2679928-57-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive agents and therapeutic drugs. The intricate stereochemistry and functional group arrangement of this molecule make it a subject of interest for researchers exploring novel pharmacophores and mechanisms of action.

The molecular structure of Rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid features a piperidine core, which is a common scaffold in many pharmacologically active compounds. The presence of a fluoro substituent at the 5-position and an acylated hydroxyl group at the 1-position adds to its complexity and potential biological activity. These structural features are often exploited to enhance binding affinity, metabolic stability, and overall efficacy in drug candidates.

In recent years, there has been a surge in research focused on fluorinated compounds due to their unique electronic properties and their ability to modulate biological targets. The fluorine atom, being highly electronegative, can influence the electronic distribution within a molecule, leading to improved pharmacokinetic profiles. For instance, fluorine substitution has been shown to increase the lipophilicity and binding affinity of drug molecules, making them more effective in vivo. The 5-fluoro moiety in Rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid is likely designed to leverage these properties, enhancing its potential as a building block for novel therapeutics.

The stereochemistry of this compound, specifically the (2R,5S) configuration, is another critical aspect that influences its biological behavior. Chirality plays a pivotal role in determining the efficacy and selectivity of many drugs. The precise spatial arrangement of atoms in Rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid can affect how it interacts with biological targets such as enzymes and receptors. This stereochemical control is essential for ensuring that the compound behaves as intended in biological systems.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including inflammation, blood clotting, and viral replication. Inhibiting these enzymes has been a successful strategy for developing drugs against diseases such as HIV/AIDS, cancer, and hepatitis C. The piperidine scaffold and the acylated hydroxyl group in Rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid make it a promising candidate for designing potent protease inhibitors.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in drug discovery. For example, fluorinated piperidines have been shown to enhance the potency and selectivity of kinase inhibitors, which are used to treat various types of cancer. The structural features of Rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid align well with these findings, suggesting that it could be a valuable intermediate in the development of novel kinase inhibitors.

The synthetic pathways for accessing this compound also warrant discussion. Given its complex structure, multiple synthetic routes may be explored to optimize yield and purity. Common strategies include multi-step organic synthesis involving protection-deprotection steps to handle reactive functional groups effectively. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis are particularly useful in achieving the desired stereochemistry.

In conclusion, Rac-(2R,5S)-5-fluoro-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid (CAS No. 2679928-57-3) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, including the fluoro substituent and chiral piperidine core, make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated compounds and chiral molecules, compounds like this one are likely to play an increasingly important role in the discovery and development of next-generation therapeutics.